Cas no 345891-62-5 (Atorvastatin Methyl Ester)

Atorvastatin Methyl Ester Properties

Names and Identifiers

• (3R,5R)-Methyl 7-(2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl)-3,5-dihydroxyheptanoate
• ATORVASTATIN METHYL ESTER
• (3R,5R)-Methyl 7-(2-(4-fluorophenyl)-
• AK105043
• ANW-70762
• CTK8C3889
• FT-0662330
• KB-207585
• methyl (3R,5R)-7-[2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)pyrrol-1-yl]-3,5-dihydroxyheptanoate
• methylester of atorvastatin
• Atorvastatin Impurity J reference substance
• CS-0112184
• (3R,5R)-methyl 7-(2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl)-3,5-dihydroxyheptanoate; (betaR,deltaR)-2-(4-Fluorophenyl)-beta,delta-dihydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-Pyrrole-1-heptanoic acid methyl ester; Atorvastatin Calcium Impurity K; Atorvastatin Impurity K
• 2YR32CX5GQ
• Methyl (3R,5R)-7-(2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl)-3,5-dihydroxyheptanoate
• CHEMBL3754604
• J-019663
• ATORVASTATIN IMPURITY 9
• DTXSID40435534
• Methyl (3R,5R)-7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-(propan-2-yl)-1H-pyrrol-1-yl]-3,5-dihydroxyheptanoate
• SCHEMBL12553314
• Atorvastatin Methyl Ester
• DA-71109
• Methyl (betaR,deltaR)-2-(4-fluorophenyl)-beta,delta-dihydroxy-5-(1-methylethyl)-3-phenyl-4-((phenylamino)carbonyl)-1H-pyrrole-1-heptanoate
• 1H-Pyrrole-1-heptanoic acid, 2-(4-fluorophenyl)-beta,delta-dihydroxy-5-(1-methylethyl)-3-phenyl-4-((phenylamino)carbonyl)-, methyl ester, (betaR,deltaR)-
• 1H-PYRROLE-1-HEPTANOIC ACID, 2-(4-FLUOROPHENYL)-.BETA.,.DELTA.-DIHYDROXY-5-(1-METHYLETHYL)-3-PHENYL-4-((PHENYLAMINO)CARBONYL)-, METHYL ESTER, (.BETA.R,.DELTA.R)-
• AKOS016007755
• METHYL (.BETA.R,.DELTA.R)-2-(4-FLUOROPHENYL)-.BETA.,.DELTA.-DIHYDROXY-5-(1-METHYLETHYL)-3-PHENYL-4-((PHENYLAMINO)CARBONYL)-1H-PYRROLE-1-HEPTANOATE
• HY-135376
• 345891-62-5
• methyl (3R,5R)-7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-3,5-dihydroxyheptanoate
• UNII-2YR32CX5GQ
• +Expand

• InChIKey： IRKGCTGBOBRSMG-VSGBNLITSA-N
• Inchi： InChI=1S/C34H37FN2O5/c1-22(2)32-31(34(41)36-26-12-8-5-9-13-26)30(23-10-6-4-7-11-23)33(24-14-16-25(35)17-15-24)37(32)19-18-27(38)20-28(39)21-29(40)42-3/h4-17,22,27-28,38-39H,18-21H2,1-3H3,(H,36,41)/t27-,28-/m1/s1
• SMILES： CC(C1=C(C(NC2=CC=CC=C2)=O)C(C3=CC=CC=C3)=C(N1CC[C@@H](O)C[C@@H](O)CC(OC)=O)C4=CC=C(F)C=C4)C

Computed Properties

• Exact Mass: 572.26865g/mol
• Surface Charge: 0
• XLogP3: 5.3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 13
• Monoisotopic Mass: 572.26865g/mol
• Monoisotopic Mass: 572.26865g/mol
• Topological Polar Surface Area: 101Ų
• Heavy Atom Count: 42
• Complexity: 838
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 6.47500
• PSA: 100.79000
• Refractive Index: 1.653
• Melting Point: 110-112 ºC (hexane ethyl acetate )
• Solubility: Insuluble (3.1E-3 g/L) (25 ºC),
• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),